Flutazolam

• CAS No.: 27060-91-9
• Product Name: Flutazolam
• Molecular Formula: C19H18ClFN2O3
• Molecular Weight: 376.8 g/mol
• IUPAC Name: 10-chloro-11b-(2-fluorophenyl)-7-(2-hydroxyethyl)-3,5-dihydro-2H-[1,3]oxazolo[3,2-d][1,4]benzodiazepin-6-one
• Standard InChI: InChI=1S/C19H18ClFN2O3/c20-13-5-6-17-15(11-13)19(14-3-1-2-4-16(14)21)22(8-10-26-19)12-18(25)23(17)7-9-24/h1-6,11,24H,7-10,12H2
• Standard InChIKey: WMFSSTNVXWNLKI-UHFFFAOYSA-N
• SMILES: C1COC2(N1CC(=O)N(C3=C2C=C(C=C3)Cl)CCO)C4=CC=CC=C4F
• Canonical SMILES: C1COC2(N1CC(=O)N(C3=C2C=C(C=C3)Cl)CCO)C4=CC=CC=C4F
• Appearance: Solid powder
• Description: Flutazolam (Coreminal, MS-4101) is a benzodiazepine derivative. It has anxiolytic, anticonvulsant, hypnotic, sedative, amnesic, and muscle-relaxant properties similar to those produced by other benzodiazepine derivatives. The mechanism of flutazolam action is due to activation of GABA-A receptors as it has affinity to the benzodiazepine binding sites. Its major active metabolite is n-desalkylflurazepam, also known as norflurazepam, which is also a principal metabolite of flurazepam.Flutazolam is closely related in structure to another benzodiazepine, haloxazolam.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 10-chloro-11b-(2'-fluorophenyl)-2,3,5,6,7,11b-hexahydro-7-(2''-hydroxyethyl)benzo(6,7)-1,4-diazepino(5,4-b)oxazol-6-one; flutazolam; MS 4101
• Reference: 1: Pettersson Bergstrand M, Helander A, Hansson T, Beck O. Detectability of designer benzodiazepines in CEDIA, EMIT II Plus, HEIA, and KIMS II immunochemical screening assays. Drug Test Anal. 2017 Apr;9(4):640-645. doi: 10.1002/dta.2003. Epub 2016 Jul 1. PubMed PMID: 27366870.; 2: Tanaka E, Terada M, Misawa S, Wakasugi C. Simultaneous determination of twelve benzodiazepines in human serum using a new reversed-phase chromatographic column on a 2-microns porous microspherical silica gel. J Chromatogr B Biomed Appl. 1996 Jun 28;682(1):173-8. Erratum in: J Chromatogr B Biomed Appl 1998 May 29;709(2):324. PubMed PMID: 8832439.; 3: Hamada Y, Kamiya K, Koyama M, Asaka M, Matsushima T, Myazaki T, Kamiya T. [Studies on the clinical significance concerning the changes in serum pepsinogen-I and gastrin levels in aged patients with chronic gastritis]. Hokkaido Igaku Zasshi. 1988 Mar;63(2):178-85. Japanese. PubMed PMID: 2898425.; 4: Yashiro T, Kuwayama T, Kawazura H, Suzuki T. [The behavior of 1,4-benzodiazepine drugs in acidic media. IX. Effect of hydrolyzate of flutazolam on the central nervous system]. Yakugaku Zasshi. 1987 Oct;107(10):830-4. Japanese. PubMed PMID: 2894449.; 5: Kuwayama T, Kurono Y, Muramatsu T, Yashiro T, Ikeda K. The behavior of 1,4-benzodiazepine drugs in acidic media. V. Kinetics of hydrolysis of flutazolam and haloxazolam in aqueous solution. Chem Pharm Bull (Tokyo). 1986 Jan;34(1):320-6. PubMed PMID: 2870816.; 6: Mitsushima T, Ueki S. [Psychopharmacological effects of flutazolam (MS-4101) (author's transl)]. Nihon Yakurigaku Zasshi. 1978 Nov;74(8):959-79. Japanese. PubMed PMID: 750333.
• PubChem Compound: 3398
• Last Modified: Nov 11 2021